18:1 Lysyl PG

Antimicrobial resistance Membrane biophysics Lipid-peptide interactions
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C48H93Cl2N2O11P
Molecular Weight 976.1 g/mol
Cat. No. B15624159
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name18:1 Lysyl PG
Molecular FormulaC48H93Cl2N2O11P
Molecular Weight976.1 g/mol
Structural Identifiers
InChIInChI=1S/C48H91N2O11P.2ClH/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-46(52)57-41-44(42-60-62(55,56)59-40-43(51)39-58-48(54)45(50)35-33-34-38-49)61-47(53)37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;;/h17-20,43-45,51H,3-16,21-42,49-50H2,1-2H3,(H,55,56);2*1H/b19-17-,20-18-;;/t43?,44-,45+;;/m1../s1
InChIKeyQLNZUMYQGKEYKU-CIZZXKMDSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

18:1 Lysyl PG Procurement Guide


18:1 Lysyl PG (Lysyl-DOPG, CAS 1246303-07-0) is a synthetic cationic phospholipid comprising a dioleoyl (18:1) phosphatidylglycerol backbone covalently modified with a lysine residue at the terminal glycerol headgroup . This aminoacylation converts the native anionic phosphatidylglycerol into a zwitterionic/cationic species that mimics the natural lysyl-phosphatidylglycerol (LPG) produced by Gram-positive bacteria such as Staphylococcus aureus via the MprF enzyme [1]. The compound is supplied as a hydrochloride salt with >99% purity (TLC) and is suitable for preparing liposome solutions and model membrane systems for investigating bacterial resistance mechanisms .

Synthetic, single defined molecular species
High purity for reproducible in vitro models
Mimics charge-mediated membrane interactions
Antibiotic resistance and CAMP mechanism studies

Why 18:1 Lysyl PG Cannot Be Substituted


Generic substitution with anionic lipids such as DOPG or POPG fails to recapitulate the cationic surface charge and electrostatic repulsion effects central to bacterial antimicrobial peptide (AMP) and daptomycin resistance phenotypes [1]. Conversely, substituting with saturated-chain lysyl-PG analogs (e.g., 16:0 Lysyl PG) alters membrane fluidity and phase behavior in ways that confound the interpretation of resistance mechanism studies, which require the unsaturated 18:1 acyl chains to maintain physiologically relevant bilayer fluidity at experimental temperatures [2]. The specific combination of a lysine-modified headgroup and dioleoyl acyl chains in 18:1 Lysyl PG provides a defined, reproducible model system that closely approximates the native lysyl-PG species found in S. aureus membranes under conditions of antimicrobial challenge [3].

Generic PG lacks protective charge
Anionic PG cannot replicate the zwitterionic charge distribution that reduces CAMP and daptomycin binding.
Natural LPG introduces acyl chain variability
Heterogeneous mixtures from bacterial extracts compromise reproducibility; 18:1 composition is critical for daptomycin resistance models.
Common cationic lipids fail to capture dynamic behavior
Lipids like DOTAP do not mimic pH-responsive flip-flop or MprF substrate interactions required for functional assays.

18:1 Lysyl PG Selection Evidence


CAMP Resistance: Lysyl-PG vs. Unmodified PG

The substitution of anionic POPG with cationic 18:1 Lysyl PG (lysyl-DOPG) in model membranes did not significantly reduce the binding of the cationic antimicrobial peptide 6W-RP-1 until the lysyl-DOPG content exceeded approximately 30 mol% [1]. At 40 mol% lysyl-DOPG, the apparent binding rate constant (k_app) decreased to approximately 60% of its value in purely anionic membranes, while the dissociation constant (K_D) remained largely unchanged up to 30 mol% lysyl-DOPG [1]. This contrasts with the expectation that cationic lipid incorporation would electrostatically repel cationic peptides in a dose-dependent manner across all concentrations [1].

CAMP MIC Increase
Class-level inference
Up to 30-fold
Quantifies protective capacity of lipid class
Class-level inference from mprF mutant studies; specific 18:1 data limited
Antimicrobial resistance Membrane biophysics Lipid-peptide interactions

Lysyl-PG Reduces Daptomycin Binding

Inclusion of 20 mol% 18:1 Lysyl PG (lysyl-DOPG) in POPG:POPC model membranes significantly decreased both the extent and rate of carboxyfluorescein (CF) dye leakage induced by the antimicrobial peptide 6W-RP-1 [1]. At 30 mol% lysyl-DOPG, a concentration at which peptide binding was still largely unaffected, CF dye leakage was essentially abolished [1]. This indicates that 18:1 Lysyl PG inhibits membrane defect formation and permeabilization independently of its effects on initial peptide surface association [1].

Daptomycin Binding
Class-level inference
Moderate reduction
SPR: 20 mol% LPG vesicles vs 100% PG
Validates lipid composition as key variable in antibiotic-membrane studies
Membrane permeability Antimicrobial peptides Daptomycin resistance

Synthetic vs. Natural LPG Purity

Commercial 18:1 Lysyl PG (Avanti Research, Cat# 840521) is supplied with a certified purity of >99% by TLC, with an explicitly quantified specification of up to 15% acyl migration on the lysine residue . This defined impurity profile contrasts with naturally sourced or enzymatically synthesized lysyl-PG preparations, which typically contain heterogeneous acyl chain compositions and undefined levels of acyl migration that can confound biophysical measurements [1]. The hydrochloride salt form ensures consistent aqueous solubility and charge distribution .

Purity Reproducibility
Head-to-head
>99% vs undefined
Synthetic single species vs natural extract mixture
Ensures reproducible standard for lipid studies
Up to 15% acyl migration noted as controlled parameter
Lipidomics Membrane biophysics Quality control

Class-Level Evidence: Lysyl-PG Modification Confers 2- to 8-Fold Increases in Daptomycin MIC and Reduces Cationic Antimicrobial Peptide Susceptibility in S. aureus

In Staphylococcus aureus, the presence of lysyl-phosphatidylglycerol (LPG) synthesized by MprF is associated with 2- to 8-fold increases in the minimum inhibitory concentration (MIC) of daptomycin and reduced susceptibility to host defense cationic antimicrobial peptides (CAMPs) such as defensins and cathelicidins [1]. Inactivation of the mprF gene, which abolishes lysyl-PG synthesis, renders S. aureus hypersusceptible to daptomycin and CAMPs, directly linking lysyl-PG content to resistance phenotypes [2]. While these data are derived from bacterial genetic studies rather than direct lipid add-back experiments, they establish the class-level functional significance of lysyl-PG species, including 18:1 Lysyl PG, in antimicrobial resistance [3].

Antimicrobial resistance Daptomycin MprF

Unsaturated 18:1 Acyl Chains Maintain Membrane Fluidity Under Physiological Conditions, Distinguishing 18:1 Lysyl PG from Saturated-Chain Lysyl-PG Analogs

Studies using lysyl-DMPG (14:0 saturated chains) demonstrate that lysyl-PG incorporation does not alter membrane fluidity at lysyl-PG:PG ratios relevant to daptomycin resistance [1]. However, saturated-chain lysyl-PG analogs such as 16:0 Lysyl PG exhibit higher gel-to-liquid crystalline phase transition temperatures (Tm > 40°C) that result in ordered, less fluid bilayers at physiological temperatures (37°C) compared to the unsaturated 18:1 Lysyl PG (Tm < 0°C) . This difference in acyl chain unsaturation directly impacts membrane fluidity and the lateral diffusion of lipids and membrane-associated proteins, which are critical parameters in antimicrobial peptide and antibiotic interaction studies [2].

Membrane fluidity Lipid phase behavior Model membranes

18:1 Lysyl PG Research Applications


Daptomycin Resistance Modeling

Use 18:1 Lysyl PG at 20-40 mol% in POPG:POPC model membranes to recapitulate the membrane composition of daptomycin-non-susceptible S. aureus strains. At these concentrations, 18:1 Lysyl PG inhibits antimicrobial peptide-induced membrane permeabilization without significantly reducing peptide binding [1], enabling researchers to dissect the distinct contributions of electrostatic attraction versus membrane stabilization to resistance. This defined system provides a reproducible platform for screening novel antimicrobial compounds and studying MprF-mediated resistance mechanisms [2].

CAMP Susceptibility Assays

Employ 18:1 Lysyl PG as a well-characterized, high-purity (>99% TLC) internal standard for ultra-performance liquid chromatography-high-resolution mass spectrometry (UPLC-HRMS) methods quantifying lysyl-PG species in bacterial lipid extracts . The defined molecular formula (C48H93Cl2N2O11P) and exact mass (974.589) enable accurate quantitation with detection limits as low as 50 nM [3], while the explicit acyl migration specification (≤15%) ensures batch-to-batch consistency for longitudinal studies.

MprF Enzyme Activity Assays

Incorporate 18:1 Lysyl PG into supported lipid bilayers (SLBs), giant unilamellar vesicles (GUVs), or Langmuir monolayers to investigate how cationic lipid domains modulate the binding, insertion, and oligomerization of cationic antimicrobial peptides and lipopeptide antibiotics [4]. The unsaturated 18:1 acyl chains maintain physiologically relevant membrane fluidity at 25-37°C , while the lysine-modified headgroup provides a defined cationic charge density that can be titrated to mimic bacterial membrane adaptation under antimicrobial stress.

Liposomal Formulation Development for Antimicrobial Delivery or Vaccine Adjuvant Systems

Utilize 18:1 Lysyl PG as a cationic lipid component in liposomal formulations designed to mimic bacterial membrane surfaces for vaccine adjuvant development or to enhance the delivery of antimicrobial agents . The hydrochloride salt form ensures aqueous solubility and consistent charge distribution , and the defined purity profile (>99% TLC) meets the stringent quality requirements for preclinical formulation studies where lipid composition heterogeneity can confound efficacy and toxicity assessments.

Application
Selection Property
Validation Focus
Daptomycin Resistance Modeling
Membrane charge mimicry
Daptomycin binding reduction assay
CAMP Susceptibility Assays
Zwitterionic lipid composition
MIC shift confirmation in model membranes
MprF Enzyme Activity Assays
High-purity synthetic standard
LC-MS/MS calibration and ratio quantification

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

62 linked technical documents
Explore Hub


Quote Request

Request a Quote for 18:1 Lysyl PG

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.